Cas no 2229275-12-9 (tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate
• CAS No: 2229275-12-9
• MF: C₁₁H₁₃Cl₂N₃O₃
• MW: 306.145220518112
• CID: 6260894
• PubChem ID: 165659201
• Update Time: 2025-07-02

tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate
• 2229275-12-9
• tert-butyl N-[1-(3,6-dichloropyridazin-4-yl)-2-oxoethyl]carbamate
• EN300-1888246

• Inchi： 1S/C11H13Cl2N3O3/c1-11(2,3)19-10(18)14-7(5-17)6-4-8(12)15-16-9(6)13/h4-5,7H,1-3H3,(H,14,18)
• InChI Key： RLEIWLUNYPCFRU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.0333967g/mol
• Monoisotopic Mass: 305.0333967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.2Ų

Additional information on tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate (CAS No. 2229275-12-9)

tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate (CAS No. 2229275-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazine core and carbamate functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridazine derivatives," "carbamate synthesis," and "dichloropyridazine applications" to explore its potential uses. Its structural complexity and reactivity make it a valuable candidate for drug discovery and material science applications.

The molecular structure of tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate features a 3,6-dichloropyridazin-4-yl moiety, which is known for its electron-withdrawing properties and ability to participate in cross-coupling reactions. This attribute aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and energy consumption. Popular search queries such as "eco-friendly heterocyclic compounds" and "catalysis in pyridazine chemistry" reflect the growing interest in optimizing its production. The compound's tert-butyl carbamate group further enhances its stability, making it suitable for multi-step synthetic pathways.

In the context of drug development, tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate is often investigated for its role in constructing small-molecule inhibitors targeting enzymes or receptors. Recent publications highlight its utility in designing kinase inhibitors and antiviral agents, addressing global health challenges such as emerging infectious diseases. Keywords like "pyridazine-based therapeutics" and "structure-activity relationship (SAR) studies" are commonly associated with this compound, underscoring its relevance in modern medicinal chemistry.

From an industrial perspective, the compound's scalability and purity are critical considerations. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control. Searches for "high-purity pyridazine intermediates" and "CAS No. 2229275-12-9 suppliers" indicate strong market demand. Additionally, its compatibility with flow chemistry and continuous manufacturing processes aligns with Industry 4.0 advancements, a topic frequently explored in forums and scientific discussions.

Environmental and regulatory aspects also play a pivotal role in the compound's applications. While not classified as hazardous, its chlorinated pyridazine structure necessitates careful handling to comply with REACH and GMP guidelines. Queries like "safe handling of dichloropyridazines" and "regulatory compliance for carbamates" are prevalent among professionals. This underscores the importance of integrating safety-by-design principles early in the research lifecycle.

In summary, tert-butyl N-1-(3,6-dichloropyridazin-4-yl)-2-oxoethylcarbamate (CAS No. 2229275-12-9) exemplifies the intersection of innovation and practicality in organic chemistry. Its versatility in pharmaceutical synthesis, alignment with sustainable practices, and adherence to regulatory standards make it a compound of enduring interest. As research evolves, so too will its applications, driven by the scientific community's quest for novel solutions to complex challenges.